Cas no 1809609-52-6 ((3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine)

(3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine structure
1809609-52-6 structure
Product Name:(3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine
CAS No:1809609-52-6
MF:C54H68NPS
MW:794.163194656372
MDL:MFCD30187936
CID:4727818
PubChem ID:124220159
Update Time:2024-12-09

(3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-(+)-7-[N-(2-benzylthio)ethylamino]-7'-[bis(3,5-di-t-butylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobindane
    • (3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine
    • (R)-(+)-7-[N-(2-BENZYLTHIO)ETHYLAMINO]-7''-[BIS(3,5-DI-T-BUTYLPHENYL)PHOSPHINO]-2,2'',3,3''-TETRAHYDRO-1,1''-SPIROBINDANE
    • MFCD30187936
    • (R)-(+)-7-[N-(2-Benzylthio)ethylamino]-7'-[bis(3,5-di-t-butylphenyl)phosphino]-2,2',3,3'-tetrahydro-1,1'-spirobindane, 97+% (>99% ee) [(R)-DTB-SpiroSAP-Bn]
    • 1809609-52-6
    • G91059
    • SCHEMBL19971114
    • (1R)-N-[2-(Benzylsulfanyl)ethyl]-7'-{bis[3,5-bis(2-methyl-2-propanyl)phenyl]phosphino}-2,2',3,3'-tetrahydro-1,1'-spirobi[inden]-7-amine
    • (R)-DTB-SpiroSAP-Bn
    • CS-0108121
    • MDL: MFCD30187936
    • Inchi: 1S/C54H68NPS/c1-50(2,3)40-30-41(51(4,5)6)33-44(32-40)56(45-34-42(52(7,8)9)31-43(35-45)53(10,11)12)47-23-17-21-39-25-27-54(49(39)47)26-24-38-20-16-22-46(48(38)54)55-28-29-57-36-37-18-14-13-15-19-37/h13-23,30-35,55H,24-29,36H2,1-12H3/t54-/m1/s1
    • InChI Key: KCPKRTWDDWPCHY-AXAMJWTMSA-N
    • SMILES: S(CC1C=CC=CC=1)CCNC1=CC=CC2CC[C@@]3(C=21)C1C(=CC=CC=1CC3)P(C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C)C1C=C(C=C(C(C)(C)C)C=1)C(C)(C)C

Computed Properties

  • Exact Mass: 793.48100934g/mol
  • Monoisotopic Mass: 793.48100934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 13
  • Complexity: 1180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 16.3

(3R)-N-(2-Benzylsulfanylethyl)-4'-bis(3,5-ditert-butylphenyl)phosphanyl-3,3'-spirobi[1,2-dihydroindene]-4-amine Pricemore >>

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